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Compound of Interest

Compound Name: Tolfenpyrad

Cat. No.: B1681338

Technical Support Center: Tolfenpyrad
Application

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on optimizing Tolfenpyrad spray droplet size to
achieve maximum leaf coverage and experimental efficacy.

Frequently Asked Questions (FAQSs)

Q1: What is Tolfenpyrad and what is its primary mode of action?

Al: Tolfenpyrad is a broad-spectrum pyrazole insecticide and acaricide used to control a wide
variety of pests on crops.[1][2] Its primary mode of action is the inhibition of the mitochondrial
electron transport chain at complex I, which disrupts cellular respiration and leads to energy
depletion and mortality of the target pest.[1][2] It acts primarily as a contact insecticide, making
thorough spray coverage essential for its effectiveness.[3][4][5]

Q2: Why is spray droplet size so critical for Tolfenpyrad's effectiveness?

A2: Since Tolfenpyrad is a contact insecticide, its efficacy is directly dependent on achieving
uniform and thorough coverage of the target foliage.[3][6] Droplet size is the single most
important factor influencing this coverage.[7]
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e Droplets that are too small (<150 microns) are highly susceptible to evaporation and spray
drift, meaning the active ingredient may not reach the target.[7][8]

e Droplets that are too large (>350-400 microns) can bounce or shatter upon impact with a
leaf, leading to runoff and reduced retention.[7]

o Optimal droplet size balances the need for sufficient droplet density to cover the leaf surface
with the need to minimize drift and runoff.[9][10]

Q3: What are the general recommendations for Tolfenpyrad droplet size?

A3: Product labels provide specific recommendations based on the application method. For
Tolfenpyrad, the following guidelines are provided:

e Ground Applications: Use a "Coarse" droplet size.[3][6]
» Aerial Applications: Use a "larger droplet size," specified as greater than 200 microns.[3][6]
Q4: How do | select a nozzle to produce the desired droplet size?

A4: Nozzle selection is the primary method for controlling droplet size.[10] Nozzle
manufacturers provide charts that classify nozzles based on the droplet size spectrum (e.g.,
Fine, Medium, Coarse, Very Coarse) they produce at different operating pressures.[8][11] To
select the right nozzle, you must consider the target pest and crop canopy, the application
volume, and the recommended droplet size category from the pesticide label.[12]

Q5: What is the Volume Median Diameter (VMD or DVO0.5) and why is it important?

A5: The Volume Median Diameter (VMD) is the droplet size, in microns, that divides the spray
volume into two equal halves.[13] This means 50% of the spray volume is contained in droplets
smaller than the VMD, and 50% is in droplets larger than the VMD.[11][13] It's a standard
metric (ASABE S-572.1) used to categorize the spray quality of a nozzle and is crucial for
selecting a nozzle that matches the label requirements for coarseness.[8]

Data Presentation

Table 1: Tolfenpyrad Application Droplet Size Recommendations
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Recommended .
o ] Droplet Size
Application Method Droplet Size o Source
Specification
Category
Not specified in
Ground Application Coarse microns, refers to [31[6]
ASABE classification.
Aerial Application Medium to Coarse > 200 microns [3][6]

Table 2: ASABE S-572.1 Droplet Size Classification (Approximate VMD Ranges)

Category Abbreviation

Approximate VMD
. General Use Case
(microns)

Very Fine VF

Specialized
60 - 105 applications, high drift

potential.

Fine F

Contact

insecticides/fungicides
106 - 235

where canopy

penetration is needed.

Medium M

Post-emergence
236 - 340 herbicides and

fungicides.

Coarse C

Recommended for
round application of
341 - 403 g PP
Tolfenpyrad to reduce

drift.

Very Coarse VC

Drift reduction is a
404 - 502 primary concern;

systemic herbicides.

Extremely Coarse XC

Very high drift control
503 - 665 , _
is required.

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://agrobaseapp.com/united-states/pesticide/tolfenpyrad-15-sc
https://www.epa.gov/sites/default/files/2018-02/documents/tolfenpyrad-petition2.pdf
https://agrobaseapp.com/united-states/pesticide/tolfenpyrad-15-sc
https://www.epa.gov/sites/default/files/2018-02/documents/tolfenpyrad-petition2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Note: VMD ranges can vary slightly based on the measurement equipment and nozzle
manufacturer.[13]

Visualizations
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Tolfenpyrad Mode of Action
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Caption: Simplified diagram of Tolfenpyrad's mode of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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